Cas no 1007579-07-8 (N-(4-Bromothiophen-2-yl)methyl-3-methylbutan-1-amine)

• Product Name: N-(4-Bromothiophen-2-yl)methyl-3-methylbutan-1-amine
• CAS No: 1007579-07-8
• MF: C₁₀H₁₆BrNS
• MW: 262.209740638733
• CID: 5049686
• PubChem ID: 28833154
• Update Time: 2025-11-06

N-(4-Bromothiophen-2-yl)methyl-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-bromothiophen-2-yl)methyl]-3-methylbutan-1-amine
• [(4-Bromothiophen-2-yl)methyl](3-methylbutyl)amine
• N-(4-Bromothiophen-2-yl)methyl-3-methylbutan-1-amine

• Inchi： 1S/C10H16BrNS/c1-8(2)3-4-12-6-10-5-9(11)7-13-10/h5,7-8,12H,3-4,6H2,1-2H3
• InChI Key： OJBPKJUATZYHSN-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CNCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• XLogP3: 3.4
• Topological Polar Surface Area: 40.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(4-Bromothiophen-2-yl)methyl-3-methylbutan-1-amine

N-(4-Bromothiophen-2-yl)methyl-3-methylbutan-1-amine: A Comprehensive Overview

The compound N-(4-Bromothiophen-2-yl)methyl-3-methylbutan-1-amine, with the CAS number 1007579-07-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromothiophene moiety with a substituted amine group. The bromothiophene ring, a heterocyclic aromatic compound, is known for its stability and electronic properties, making it a valuable component in various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of semiconductors and optoelectronic devices. The bromothiophene moiety contributes to the molecule's ability to absorb light across a broad spectrum, which is advantageous for applications such as photovoltaics and light-emitting diodes (LEDs). Researchers have also explored its role in enhancing the efficiency of organic solar cells by improving charge transport properties.

One of the key aspects of N-(4-Bromothiophen-2-yl)methyl-3-methylbutan-1-amine is its versatility in chemical synthesis. The molecule can be easily functionalized to incorporate additional groups, enabling the creation of derivatives with tailored properties. For instance, modifications to the amine group have been shown to significantly impact the compound's solubility and reactivity, which are critical factors in its application as a precursor for polymer materials.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of palladium catalysts has been particularly effective in facilitating these reactions, leading to high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis pathway, making it more efficient and environmentally friendly.

The application of N-(4-Bromothiophen-2-yl)methyl-3-methylbutan-1-amine extends beyond materials science into the field of drug discovery. Its unique structure allows for interactions with biological systems, making it a promising candidate for exploring new therapeutic agents. Researchers have investigated its potential as an inhibitor for certain enzymes involved in metabolic pathways, highlighting its potential role in treating metabolic disorders.

Moreover, this compound has shown promise in the development of sensors and biosensors due to its sensitivity to environmental changes such as pH levels and temperature. Its ability to undergo reversible structural changes under these conditions makes it an ideal candidate for real-time monitoring applications.

In conclusion, N-(4-Bromothiophen-2-yl)methyl-3-methylbutan-1-am is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in materials science, electronics, and biotechnology.